Cas no 1211583-64-0 (4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine)

4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine structure
1211583-64-0 structure
Product Name:4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
CAS No:1211583-64-0
MF:C7H5BrF3NO
MW:256.019911527634
CID:2179883
PubChem ID:56587697
Update Time:2025-04-21

4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
    • MFCD16610122
    • DB-253116
    • 1211583-64-0
    • AKOS007930061
    • Inchi: 1S/C7H5BrF3NO/c1-13-6-5(7(9,10)11)4(8)2-3-12-6/h2-3H,1H3
    • InChI Key: OHDGJXAUBAXREY-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1C(F)(F)F)OC

Computed Properties

  • Exact Mass: 254.95066Da
  • Monoisotopic Mass: 254.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22.1Ų
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